2-cyclopropyl-4-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-2-methylpyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C20H20F3N7/c1-12-25-15-11-24-5-4-14(15)19(26-12)30-8-6-29(7-9-30)17-10-16(20(21,22)23)27-18(28-17)13-2-3-13/h4-5,10-11,13H,2-3,6-9H2,1H3
• InChI Key: WHICYXRZIILRLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CN=C2)C(=N1)N3CCN(CC3)C4=NC(=NC(=C4)C(F)(F)F)C5CC5
• Molecular Formula: C20H20F3N7
• Molecular Weight: 415.4 g/mol
• CAS No.: 2549000-79-3

Description

2-cyclopropyl-4-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core with three distinct substituents:

• Position 6: A trifluoromethyl (-CF₃) group, known to increase lipophilicity and resistance to oxidative metabolism.
• Position 4: A piperazine ring linked to a 2-methylpyrido[3,4-d]pyrimidine moiety. This fused bicyclic system may contribute to π-π stacking interactions or hydrogen bonding in biological targets, such as kinase domains or GPCRs.

Biological Activity

2-Cyclopropyl-4-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a complex organic compound that has gained attention in medicinal chemistry due to its diverse biological activities. Its structural complexity, characterized by the presence of pyrimidine and piperazine moieties, suggests potential interactions with various biological targets.

The compound's molecular formula is $C_{21}H_{25}N_{7}$ with a molecular weight of approximately 375.5 g/mol. The trifluoromethyl group and the cyclopropyl structure contribute to its unique chemical properties, enhancing its interaction capabilities within biological systems.

Property	Data
Molecular Formula	C₁₁H₂₅N₇
Molecular Weight	375.5 g/mol
IUPAC Name	2-Cyclopropyl-4-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
CAS Number	2549000-79-3

The biological activity of this compound is primarily attributed to its ability to inhibit dihydrofolate reductase (DHFR), an essential enzyme involved in DNA synthesis and repair. By inhibiting DHFR, the compound can reduce the production of tetrahydrofolate, which is crucial for nucleotide synthesis. This inhibition can lead to decreased cell proliferation and tumor growth, making it a candidate for anticancer therapy.

Pharmacological Properties

Research indicates that compounds with similar structures exhibit various pharmacological activities, including:

• Anticancer Activity : Studies have shown that derivatives of pyrimidines can effectively inhibit cancer cell lines such as PC3 (prostate cancer), K562 (chronic myeloid leukemia), HeLa (cervical cancer), and A549 (lung cancer) at concentrations as low as 5 µg/ml .
• Antimicrobial Activity : The compound has demonstrated potential antimicrobial effects against various bacterial strains, highlighting its utility in treating infections .

Case Studies

• Inhibition of Cancer Cell Proliferation : A study evaluated the effects of similar pyrimidine derivatives on tumor growth in vitro. The results indicated significant inhibition of cell proliferation in several cancer cell lines, suggesting that modifications to the pyrimidine structure can enhance anticancer activity .
• Antimicrobial Evaluation : Another study focused on a series of synthesized pyrido-pyrimidine derivatives, including this compound. The results showed promising antibacterial activity against Gram-positive and Gram-negative bacteria, indicating potential therapeutic applications in infectious diseases .

Comparison with Similar Compounds

Pyrimidine Derivatives with Piperazine Substituents

4-cyclopropyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS 861409-87-2)

• Core : Pyrimidine.
• Substituents :

• 4-Cyclopropyl and 6-CF₃ (shared with the target compound).
• Simpler piperazine at position 2 (vs. the target’s pyrido[3,4-d]pyrimidine-linked piperazine at position 4).
  • Implications : The absence of the fused pyrido-pyrimidine moiety likely reduces binding affinity for complex targets like kinases but may improve solubility due to lower molecular weight .

EP 2 402 347 A1 Compound (Thieno[3,2-d]pyrimidine Derivative) Core: Thieno[3,2-d]pyrimidine (sulfur-containing analogue). Substituents:

• 4-Methanesulfonyl-piperazine and morpholine groups. Molecular Weight: 494.19 (MH+). Implications: The thienopyrimidine core may alter electron distribution compared to pyrido-pyrimidine, affecting target engagement. The methanesulfonyl group could enhance solubility but reduce membrane permeability .

Piperazine-Linked Heterocycles from Pharmaceutical Standards

3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 108855-18-1) Core: Pyrido[1,2-a]pyrimidinone. Substituents:

• Fluorinated benzisoxazole-piperidine. However, the benzisoxazole group may introduce steric hindrance absent in the target compound .

2-[3-[4-(4-Chlorophenyl)piperazin-1-yl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (MM0421.03) Core: Triazolopyridinone. Substituents:

• 4-Chlorophenyl-piperazine.
  • Implications : The chlorophenyl group enhances hydrophobic interactions, but the triazole ring may reduce metabolic stability compared to the target’s pyrido-pyrimidine system .

Key Structural and Functional Differences

Compound	Core Structure	Key Substituents	Hypothesized Advantages	Limitations
Target Compound	Pyrimidine	2-Cyclopropyl, 6-CF₃, 4-(pyrido[3,4-d]pyrimidine-piperazine)	Enhanced kinase/CNS target engagement; metabolic stability	High molecular weight; potential solubility issues
CAS 861409-87-2	Pyrimidine	4-Cyclopropyl, 6-CF₃, 2-piperazine	Improved solubility	Reduced binding affinity due to simpler substituents
EP 2 402 347 A1 Compound	Thieno[3,2-d]pyrimidine	6-(4-MsO₂-piperazine), 4-morpholine	Sulfur-enhanced electron affinity; solubility	Lower lipophilicity
CAS 108855-18-1	Pyrido[1,2-a]pyrimidinone	6-Fluoro-benzisoxazole-piperidine	Fluorine-mediated target binding	Steric bulk may limit membrane penetration